N-(2,4-dimethoxyphenyl)-4-(piperidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C20H24N2O5S/c1-26-16-8-11-18(19(14-16)27-2)21-20(23)15-6-9-17(10-7-15)28(24,25)22-12-4-3-5-13-22/h6-11,14H,3-5,12-13H2,1-2H3,(H,21,23)
• InChI Key: UEBFCPNTVQDXND-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCCCC3)OC
• Molecular Formula: C20H24N2O5S
• Molecular Weight: 404.5 g/mol

Description

N-(2,4-dimethoxyphenyl)-4-(piperidin-1-ylsulfonyl)benzamide, commonly known as D 264, is a chemical compound that has been of interest to the scientific community due to its potential applications in drug development.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxyphenyl)-4-(piperidin-1-ylsulfonyl)benzamide involves its binding to the active site of the target enzymes, thereby inhibiting their activity. This leads to downstream effects on various cellular processes, which can be further studied to understand the potential applications of this compound in drug development.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in various cell lines and animal models. It has been shown to have anti-inflammatory effects, as well as potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2,4-dimethoxyphenyl)-4-(piperidin-1-ylsulfonyl)benzamide in lab experiments is its specificity for certain enzymes, which allows for targeted inhibition and downstream effects. However, one limitation is the potential for off-target effects, which can lead to unintended consequences and require further investigation.

Future Directions

There are several future directions for the study of N-(2,4-dimethoxyphenyl)-4-(piperidin-1-ylsulfonyl)benzamide. One potential application is in the development of drugs for the treatment of neurodegenerative diseases, which require targeted inhibition of specific enzymes. Additionally, further studies can be conducted to understand the potential applications of this compound in other disease areas such as cancer and inflammation.
In conclusion, this compound is a chemical compound that has potential applications in drug development. Its specificity for certain enzymes and downstream effects make it a promising candidate for further study in various disease areas. However, further investigation is needed to understand its potential limitations and unintended consequences.

Synthesis Methods

The synthesis of N-(2,4-dimethoxyphenyl)-4-(piperidin-1-ylsulfonyl)benzamide involves the reaction of 2,4-dimethoxybenzoyl chloride with piperidine-1-sulfonic acid in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-4-(piperidin-1-ylsulfonyl)benzamide has been the subject of various scientific research studies due to its potential applications in drug development. It has been shown to have inhibitory effects on certain enzymes such as protein kinase C and cyclin-dependent kinase 5, which are involved in various cellular processes.